Cas no 135313-63-2 (4-chloro-1H-indol-3-yl-β-D-Galactopyranoside)
4-chloro-1H-indol-3-yl-β-D-Galactopyranoside Chemical and Physical Properties
Names and Identifiers
-
- (2S,3R,4S,5R,6R)-2-((4-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- 2-[(4-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 4-CHLORO-3-INDOLYL BETA-D-GALACTOPYRANOSIDE
- 4-CHLORO-3-INDOXYL-BETA-D-GALACTOPYRANOSIDE
- 4-Cl-3-indoxyl-beta-D-Gal
- 4-Chloro-3-indolyl
- A-D-galactopyranoside
- (2S,3R,4S,5R,6R)-2-(4-chloro-1H-indol-3-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- SCHEMBL2191348
- 4-Chloro-3-indolyl b-D-galactopyranoside
- C-4990
- MFCD00040638
- 135313-63-2
- (2S,3R,4S,5R,6R)-2-[(4-CHLORO-1H-INDOL-3-YL)OXY]-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
- 4-chloro-1H-indol-3-yl-β-D-Galactopyranoside
-
- MDL: MFCD00040638
- Inchi: 1S/C14H16ClNO6/c15-6-2-1-3-7-10(6)8(4-16-7)21-14-13(20)12(19)11(18)9(5-17)22-14/h1-4,9,11-14,16-20H,5H2/t9-,11+,12+,13-,14-/m1/s1
- InChI Key: KSDIRCXIOJIPAQ-FYGCWZCISA-N
- SMILES: ClC1=CC=CC2=C1C(=CN2)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 329.06700
- Monoisotopic Mass: 329.0666149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 115.17000
- LogP: 0.00000
4-chloro-1H-indol-3-yl-β-D-Galactopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C609910-1mg |
4-chloro-1H-indol-3-yl-β-D-Galactopyranoside |
135313-63-2 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | C609910-10mg |
4-chloro-1H-indol-3-yl-β-D-Galactopyranoside |
135313-63-2 | 10mg |
$1499.00 | 2023-05-18 | ||
| Apollo Scientific | BICS0114-50mg |
4-Chloro-3-indolyl beta-D-galactopyranoside |
135313-63-2 | 50mg |
£105.00 | 2023-09-01 | ||
| Apollo Scientific | BICS0114-100mg |
4-Chloro-3-indolyl beta-D-galactopyranoside |
135313-63-2 | 100mg |
£140.00 | 2023-09-01 | ||
| Apollo Scientific | BICS0114-250mg |
4-Chloro-3-indolyl beta-D-galactopyranoside |
135313-63-2 | 250mg |
£210.00 | 2023-09-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1533920-1g |
(2S,3R,4S,5R,6R)-2-((4-chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
135313-63-2 | 98% | 1g |
¥9912 | 2023-04-15 | |
| abcr | AB259099-250 mg |
4-Chloro-3-indoxyl-beta-D-galactopyranoside; . |
135313-63-2 | 250 mg |
€328.00 | 2023-07-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220933-50 mg |
4-Chloro-3-indolyl β-D-galactopyranoside, |
135313-63-2 | 50mg |
¥323.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220933-50mg |
4-Chloro-3-indolyl β-D-galactopyranoside, |
135313-63-2 | 50mg |
¥323.00 | 2023-09-05 | ||
| abcr | AB259099-250mg |
4-Chloro-3-indoxyl-beta-D-galactopyranoside; . |
135313-63-2 | 250mg |
€364.60 | 2024-06-09 |
4-chloro-1H-indol-3-yl-β-D-Galactopyranoside Suppliers
4-chloro-1H-indol-3-yl-β-D-Galactopyranoside Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 4-chloro-1H-indol-3-yl-β-D-Galactopyranoside
Comprehensive Overview of 4-chloro-1H-indol-3-yl-β-D-Galactopyranoside (CAS No. 135313-63-2): Applications and Research Insights
4-chloro-1H-indol-3-yl-β-D-Galactopyranoside (CAS No. 135313-63-2) is a specialized glycoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as 4-Cl-Indol-3-yl-Gal, combines the structural features of an indole moiety with a galactopyranoside sugar unit, making it a valuable tool for enzymatic studies and diagnostic applications. Its unique properties align with current trends in glycobiology and precision medicine, areas where researchers frequently search for enzyme substrates and biomarkers.
The growing interest in 4-chloro-1H-indol-3-yl-β-D-Galactopyranoside is partly driven by its role as a chromogenic substrate for β-galactosidase, an enzyme widely used in molecular biology and genetic engineering. Users often inquire about "β-galactosidase assays" or "indole derivatives in diagnostics," reflecting its relevance in high-throughput screening and gene expression studies. The compound’s chloro-substituted indole group enhances its stability and reactivity, addressing common challenges in assay sensitivity and signal-to-noise ratios.
In the context of drug discovery, CAS No. 135313-63-2 is explored for its potential as a probe molecule to study glycosidase inhibition, a hot topic linked to metabolic disorders and cancer therapeutics. Recent publications highlight its utility in designing targeted therapies, particularly in modulating cell-surface glycans. This aligns with frequent searches like "glycosidase inhibitors for cancer" or "indole-based drug design," underscoring its interdisciplinary appeal.
From a synthetic chemistry perspective, the compound’s β-D-galactopyranoside linkage exemplifies advancements in carbohydrate chemistry. Researchers optimizing glycosylation protocols often reference its structure, while queries such as "synthesis of indolyl glycosides" or "galactose derivatives in bioconjugation" reflect practical applications. Its stability under physiological conditions also makes it suitable for in vivo imaging studies, a trending area in molecular diagnostics.
Environmental and safety profiles of 4-chloro-1H-indol-3-yl-β-D-Galactopyranoside are frequently discussed in compliance with green chemistry principles. Laboratories prioritize non-toxic substrates, and this compound’s low ecological impact addresses concerns around waste reduction—a key focus in sustainable research. Popular search terms like "eco-friendly enzyme substrates" further validate its alignment with contemporary priorities.
Future directions for CAS No. 135313-63-2 may involve nanotechnology integrations, such as coupling with quantum dots for enhanced detection. As the scientific community explores multi-modal imaging, this compound’s versatility could bridge gaps between chemical biology and material science. Such innovations resonate with searches like "advanced biochemical probes" or "next-gen diagnostic tools," positioning it at the forefront of translational research.
135313-63-2 (4-chloro-1H-indol-3-yl-β-D-Galactopyranoside) Related Products
- 126787-65-3(Indoxyl β-D-Galactopyranoside)
- 7240-90-6(X-GAL)
- 177966-52-8(5-Bromo-4-chloro-3-indolyl beta-D-cellobioside)
- 159954-28-6(6-Chloro-3-indolyl β-D-Glucopyranoside)
- 107021-38-5(5-Bromo-4-chloro-3-indolyl α-D-Galactopyranoside)
- 138182-21-5(6-Chloro-3-indolyl-β-D-galactopyranoside)
- 15548-60-4((2S,3R,4S,5S,6R)-2-(5-Bromo-4-chloro-1H-indol-3-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol)
- 487-60-5(Indican)
- 171869-92-4(5-Bromo-4-chloro-3-indolyl α-L-Fucopyranoside)
- 425427-87-8(6-Chloro-3-indoxyl-β-D-cellobioside)